Cas no 749898-92-8 (Pyrimidine,2-chloro-4-(4-methyl-1-piperazinyl)-)

• Product Name: Pyrimidine,2-chloro-4-(4-methyl-1-piperazinyl)-
• CAS No: 749898-92-8
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• MDL: MFCD06408032
• CID: 561512
• PubChem ID: 1714225
• Update Time: 2025-04-19

Pyrimidine,2-chloro-4-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-chloro-4-(4-methyl-1-piperazinyl)-
• 2-chloro-4-(4-methyl-1-piperazinyl)pyrimidine
• 2-Chloro-4-(4-methylpiperazin-1-yl)pyrimidine
• 2‐CHLORO‐4‐(4‐METHYLPIPERAZIN‐1‐YL)PYRIMIDINE
• DTXSID80364899
• 2-Chloro-4-(4-methylpiperazin1-yl)pyrimidine
• AKOS000281214
• CHEMBL1241386
• 4-(4-iodo-phenyl)-thiazol-2-ylamine
• DLSDRFQCEQEWGN-UHFFFAOYSA-N
• 2-Chloro-4-(4-methylpiperazin 1-yl)pyrimidine
• 749898-92-8
• 2-chloro-4-(4methylpiperazin1-yl)pyrimidine
• MFCD06408032
• 2-chloro-4-(4-methyl-piperazin-1-yl)-pyrimidine
• SCHEMBL2190955

• MDL： MFCD06408032
• Inchi： 1S/C9H13ClN4/c1-13-4-6-14(7-5-13)8-2-3-11-9(10)12-8/h2-3H,4-7H2,1H3
• InChI Key： DLSDRFQCEQEWGN-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų